Cas no 27464-82-0 (2,5-Dimethyl-1,3,4-thiadiazole)
27464-82-0 structure
Product Name:2,5-Dimethyl-1,3,4-thiadiazole
CAS No:27464-82-0
MF:C4H6N2S
MW:114.168838977814
MDL:MFCD00020722
CID:88724
PubChem ID:96922
Update Time:2025-04-18
2,5-Dimethyl-1,3,4-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dimethyl-1,3,4-thiadiazole
- 1,3,4-Thiadiazole,2,5-dimethyl
- 2,4-DIMETHY-D-PHENYLALANINE
- 2,5-dimethyl-[1,3,4]thiadiazole
- 2,5-dimethylthiadiazole
- Dimethyl-[1,3,4]thiadiazol
- dimethyl-[1,3,4]thiadiazole
- NSC 93787
- EINECS 248-473-4
- DTXSID8067315
- SCHEMBL11957
- BP-12436
- [4-(2-chlorophenyl)phenyl]methylaminehydrochloride
- J-016768
- NSC-93787
- NS00028310
- AKOS015912763
- NSC93787
- NS-01017
- A913293
- 1,4-Thiadiazole, 2,5-dimethyl-
- 27464-82-0
- UNII-FRM8GDW64Z
- dimethyl-1,3,4-thiadiazole
- MFCD00020722
- FRM8GDW64Z
- 2,5-Dimethyl-1,3,4-thiadiazole, 97%
- 1,3,4-Thiadiazole, 2,5-dimethyl-
- FT-0691459
- DTXCID2037683
-
- MDL： MFCD00020722
- Inchi： 1S/C4H6N2S/c1-3-5-6-4(2)7-3/h1-2H3
- InChI Key： JXQGICFGPUAVLJ-UHFFFAOYSA-N
- SMILES： S1C(C)=NN=C1C
Computed Properties
- Exact Mass: 114.02500
- Monoisotopic Mass: 114.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 58.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 68.2 ºC
- Boiling Point: 202.5 ºC
- Flash Point: 81.2±9.1 ºC,
- Refractive Index: 1.5000 (estimate)
- Solubility: Slightly soluble (31 g/l) (25 º C),
- PSA: 54.02000
- LogP: 1.15490
- Solubility: Not determined
2,5-Dimethyl-1,3,4-thiadiazole Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- TSCA：Yes
- Storage Condition：Sealed in dry,2-8°C
- Risk Phrases：R36/37/38
2,5-Dimethyl-1,3,4-thiadiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,5-Dimethyl-1,3,4-thiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR24865-5g |
2,5-Dimethyl-1,3,4-thiadiazole |
27464-82-0 | 5g |
£25.00 | 2023-09-02 | ||
| Apollo Scientific | OR24865-25g |
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| SHANG HAI YUAN YE Biotechnology Co., Ltd. | T15577-1g |
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27464-82-0 | 95% | 1g |
￥200.00 | 2021-11-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D88960-5g |
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￥708.0 | 2021-11-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D88960-100g |
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| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D88960-10g |
2,5-Dimethyl-1,3,4-thiadiazole |
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￥1168.0 | 2021-11-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D88960-500g |
2,5-Dimethyl-1,3,4-thiadiazole |
27464-82-0 | 500g |
￥19868.0 | 2021-11-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D88960-25g |
2,5-Dimethyl-1,3,4-thiadiazole |
27464-82-0 | 25g |
￥2338.0 | 2021-11-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D88960-1g |
2,5-Dimethyl-1,3,4-thiadiazole |
27464-82-0 | 1g |
￥238.0 | 2021-11-09 |
2,5-Dimethyl-1,3,4-thiadiazole Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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